Cas no 1602229-57-1 (2-(but-3-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid)

• Product Name: 2-(but-3-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid
• CAS No: 1602229-57-1
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 5700681
• PubChem ID: 105382371
• Update Time: 2025-07-19

2-(but-3-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(But-3-yn-1-yl)amino]-3-fluoropyridine-4-carboxylic acid
• EN300-1449585
• 2-[(But-3-yn-1-yl)amino]-3-fluoropyridine-4-carboxylicacid
• 1602229-57-1
• 4-Pyridinecarboxylic acid, 2-(3-butyn-1-ylamino)-3-fluoro-
• 2-(but-3-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C10H9FN2O2/c1-2-3-5-12-9-8(11)7(10(14)15)4-6-13-9/h1,4,6H,3,5H2,(H,12,13)(H,14,15)
• InChI Key： LDPBFKHIXXFLQR-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CN=C1NCCC#C

Computed Properties

• Exact Mass: 208.06480570g/mol
• Monoisotopic Mass: 208.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• Boiling Point: 458.8±45.0 °C(Predicted)
• pka: 1.13±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(but-3-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid

Comprehensive Overview of 2-(but-3-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid (CAS No. 1602229-57-1)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-(but-3-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid (CAS No. 1602229-57-1) has emerged as a compound of significant interest. This fluoropyridine derivative is widely studied for its unique structural properties and potential applications in drug discovery and material science. With the increasing demand for heterocyclic compounds in medicinal chemistry, this molecule stands out due to its carboxylic acid and amino-alkyne functional groups, which offer versatile reactivity for further derivatization.

The compound’s CAS number 1602229-57-1 is frequently searched in academic and industrial databases, reflecting its relevance in synthetic chemistry. Researchers are particularly intrigued by its potential as a building block for designing novel small-molecule inhibitors or bioconjugates. Its 3-fluoropyridine core is a key motif in many bioactive molecules, making it a hotspot for investigations into structure-activity relationships (SAR). Additionally, the but-3-yn-1-yl side chain introduces alkyne functionality, enabling click chemistry applications—a trending topic in drug delivery and biomarker labeling.

From an environmental and sustainability perspective, the synthesis of 2-(but-3-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid aligns with the growing emphasis on green chemistry. Optimizing its production to minimize waste and energy consumption is a priority for manufacturers. Questions like “How to improve the yield of fluoropyridine derivatives?” or “What catalysts are suitable for alkyne-amine coupling?” are commonly explored in forums and research papers, highlighting the compound’s technical challenges and opportunities.

In the context of AI-driven drug discovery, this molecule is often included in virtual screening libraries due to its drug-like properties. Its logP and hydrogen bond acceptor/donor counts make it a candidate for bioavailability optimization studies. Moreover, the rise of precision medicine has spurred interest in tailored fluorinated compounds, where 3-fluoropyridine-4-carboxylic acid derivatives play a pivotal role in modulating pharmacokinetics.

For suppliers and distributors, ensuring the high purity of CAS 1602229-57-1 is critical to meet the stringent requirements of pharmaceutical grade applications. Analytical techniques like HPLC and NMR are routinely employed to verify its quality. The compound’s stability under various storage conditions is another frequently searched topic, especially for laboratories handling temperature-sensitive reagents.

Looking ahead, 2-(but-3-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid is poised to remain a focal point in interdisciplinary research. Whether in catalysis, material science, or medicinal chemistry, its adaptability and functional diversity ensure its place in the toolkit of modern chemists. As the scientific community continues to explore sustainable synthesis routes and novel applications, this compound will undoubtedly contribute to groundbreaking advancements.